5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H16BrNO3
• Molecular Weight: 374.2 g/mol
• IUPAC Name: 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1-phenylpropan-2-yl)indol-2-one
• InChI: InChI=1S/C18H16BrNO3/c1-11(16(21)12-6-4-3-5-7-12)18(23)14-10-13(19)8-9-15(14)20(2)17(18)22/h3-11,23H,1-2H3
• InChI Key: AMULXWJDWNXPOI-UHFFFAOYSA-N
• SMILES: CC(C(=O)C1=CC=CC=C1)C2(C3=C(C=CC(=C3)Br)N(C2=O)C)O

Description

5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the indole family and is known to possess various biological activities.

Mechanism of Action

The mechanism of action of 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that this compound may exert its biological activities through the inhibition of specific enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one can induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to inhibit the growth and proliferation of tumor cells. Additionally, this compound has been studied for its anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one in lab experiments is its high purity and stability. However, one limitation is that this compound is relatively expensive and may not be readily available in large quantities.

Future Directions

There are several future directions for the study of 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one. One potential direction is to further investigate its anticancer and antitumor activities, with a focus on developing new therapies for cancer treatment. Another direction is to explore its anti-inflammatory effects and potential use in the treatment of inflammatory diseases. Additionally, the development of new synthesis methods for this compound may help to make it more readily available for scientific research.

Synthesis Methods

The synthesis of 5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one involves the reaction of 3-bromo-1-indolylacetonitrile with 2-phenylacetyl chloride in the presence of a base. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

5-bromo-3-hydroxy-1-methyl-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one has shown promising results in various scientific research applications. It has been studied for its anticancer, antitumor, and anti-inflammatory activities. This compound has also been shown to possess antifungal and antibacterial properties.